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Compound of Interest
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Cat. No.: B082960 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals utilizing Tellurium-

based semiconductor detectors, such as Cadmium Telluride (CdTe) and Cadmium Zinc

Telluride (CZT) detectors. These detectors are valued for their high resolution and efficiency in

gamma and X-ray spectroscopy.

Frequently Asked Questions (FAQs)
Q1: What is the first step I should take before using my new CdTe/CZT detector?

A1: Before any experimental use, a comprehensive calibration of your detector system is

essential. This process involves three main calibrations: energy, efficiency, and resolution (peak

width).[1][2] Proper calibration ensures that the gamma-ray spectra you acquire are accurately

interpreted, allowing for correct identification and quantification of radionuclides.[1][2]

Q2: What is energy calibration and why is it necessary?

A2: Energy calibration establishes a precise relationship between the energy of an incident

gamma-ray and the corresponding channel number in your multichannel analyzer (MCA).[3]

This is crucial for identifying unknown radionuclides in your sample by accurately determining

the energy of their emitted gamma rays.[1] The calibration is typically performed by acquiring

spectra from standard radioactive sources with well-known gamma-ray energies.[1][4]

Q3: How does efficiency calibration differ from energy calibration?
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A3: While energy calibration helps identify what radionuclides are present, efficiency calibration

is necessary to determine how much of a radionuclide is present (its activity).[1] It defines the

relationship between the number of gamma rays detected in a full-energy peak and the actual

number of gamma rays emitted by the source at that energy.[1][5] The detection efficiency is

dependent on the gamma-ray energy and the specific geometry of the source and detector.

Q4: What radioactive sources are recommended for calibration?

A4: For a robust calibration across a wide energy range, it is recommended to use multi-nuclide

standard sources or a combination of single-nuclide sources.[1][6] Commonly used isotopes

include Americium-241, Cobalt-57, Barium-133, Cesium-137, Cobalt-60, and Europium-152.[6]

[7][8] These sources provide a range of well-defined gamma-ray energies from a few keV to

over 1 MeV.[6]

Q5: How often should I recalibrate my detector?

A5: A full recalibration is recommended whenever any component of your spectroscopy system

is changed (e.g., detector, amplifier, MCA, or software). It is also good practice to perform

regular checks using a known source (e.g., daily or weekly) to monitor for any drift in peak

position or resolution, which might indicate the need for recalibration.

Troubleshooting Guide
This guide addresses common problems encountered during the calibration and use of

CdTe/CZT detectors.

Issue 1: Peaks in my spectrum are broader than
expected (Poor Energy Resolution).

Question: I've acquired a spectrum from my Cesium-137 source, but the 662 keV peak is

very wide and poorly defined. What could be the cause?

Answer: Peak broadening can degrade the ability to distinguish between closely spaced

gamma-ray energies and can be caused by several factors.

Improper Amplifier Settings: The shaping time on your amplifier may not be optimized. A

shaping time that is too short can lead to incomplete charge collection, while one that is
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too long can increase the susceptibility to electronic noise.

High Voltage (Bias) Issues: An incorrect bias voltage applied to the detector can result in

poor charge collection efficiency. Ensure the voltage is set to the manufacturer's

recommended value.

Electronic Noise: Noise from the preamplifier, amplifier, or power supplies can contribute

to peak broadening. Ensure all connections are secure and properly grounded.

Detector Temperature: Although CdTe/CZT detectors operate at room temperature,

significant temperature fluctuations can affect their performance. Maintain a stable

ambient temperature.

Charge Trapping: In CdTe and CZT materials, charge carriers (electrons and holes) can be

"trapped" at impurity sites within the crystal lattice, leading to incomplete charge collection

and a broadening of the peak on the low-energy side. This is an intrinsic property of the

detector but can be exacerbated by high count rates.

Troubleshooting Steps:

Verify and optimize the shaping time on your amplifier.

Check that the detector bias voltage is at the recommended setting.

Inspect all cable connections for integrity and proper grounding.

Ensure a stable operating temperature.

If the issue persists, particularly at high count rates, try reducing the source activity or

increasing the source-to-detector distance.

Issue 2: My energy calibration curve is not linear.
Question: I've used several calibration sources, but when I plot the peak channel number

against the known gamma-ray energy, the result is not a straight line. Why is this happening?

Answer: Non-linearity in the energy calibration is a common issue that can lead to incorrect

energy assignments for unknown gamma rays.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amplifier Non-Linearity: The amplifier may not be responding linearly across its full

dynamic range. This can often occur if the input count rate is too high, causing pulse pile-

up.

Ballistic Deficit: This occurs when the amplifier's shaping time is too short to collect the full

charge from the detector for every event, particularly for higher energy depositions. This

effect can be energy-dependent, leading to non-linearity.

ADC Non-Linearity: The Analog-to-Digital Converter (ADC) itself may have integral or

differential non-linearity, although this is less common in modern systems.

Troubleshooting Steps:

Reduce the count rate by moving the calibration source further from the detector and re-

acquire the spectra.

Try increasing the amplifier shaping time to ensure complete charge collection.

Consult your MCA software manual for any built-in linearity correction tools.

If the problem remains, a polynomial fit (e.g., quadratic) may be required for the energy

calibration instead of a linear fit.

Issue 3: I am seeing unexpected peaks in my
background spectrum.

Question: I've acquired a spectrum with no source present, but I see several small peaks.

What are these?

Answer: The presence of peaks in a background spectrum can be due to naturally occurring

radioactive materials in the surrounding environment or induced fluorescence.

Natural Background Radiation: Peaks from Potassium-40 (1460.8 keV), and decay

products of Uranium and Thorium series (e.g., Bismuth-214, Lead-214) are commonly

observed.
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X-ray Fluorescence (XRF): High-energy gamma rays from cosmic radiation or nearby

sources can interact with the lead shielding or other materials around the detector,

inducing characteristic X-rays (e.g., lead X-rays in the 72-88 keV range).

Contamination: The detector, shielding, or surrounding area may have some minor

radioactive contamination.

Troubleshooting Steps:

Perform a long background acquisition to clearly identify the energies of the background

peaks.

Compare these energies to known natural background radiation and XRF energies.

Ensure proper shielding is in place.

If contamination is suspected, a thorough cleaning and survey of the experimental area

may be necessary.

Data Presentation
Table 1: Common Calibration Sources and Their Principal Gamma-Ray Energies.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isotope Half-Life
Principal Gamma-
Ray Energies (keV)

Typical Use

Americium-241

(²⁴¹Am)
432.2 years 59.5

Low-energy

calibration

Cobalt-57 (⁵⁷Co) 271.8 days 122.1, 136.5
Low to mid-energy

calibration

Barium-133 (¹³³Ba) 10.5 years 81.0, 302.9, 356.0 Mid-energy calibration

Cesium-137 (¹³⁷Cs) 30.17 years 661.7

Mid-energy calibration

and performance

check

Cobalt-60 (⁶⁰Co) 5.27 years 1173.2, 1332.5
High-energy

calibration

Europium-152 (¹⁵²Eu) 13.5 years
Multiple lines from

~121 to ~1408 keV

Efficiency and energy

calibration

Table 2: Typical Performance Characteristics of a CdTe Detector.

Parameter Value Conditions

Energy Resolution (FWHM) 3.5 - 5.0 keV @ 122 keV (⁵⁷Co)

Energy Resolution (FWHM) 6.0 - 8.0 keV @ 662 keV (¹³⁷Cs)

Operating Bias Voltage -500 V to -1000 V Manufacturer dependent

Optimal Shaping Time 1 - 3 µs Application dependent

Energy Range 20 keV - 2 MeV

Experimental Protocols
Protocol 1: Energy Calibration Procedure
Objective: To establish a function that relates MCA channel number to gamma-ray energy.

Materials:
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CdTe/CZT detector system with preamplifier, amplifier, and MCA.

Set of calibrated gamma-ray point sources (e.g., ²⁴¹Am, ¹³³Ba, ¹³⁷Cs, ⁶⁰Co).

Source holder for reproducible geometry.

Methodology:

System Setup: Power on the detector and electronics. Allow the system to stabilize for at

least 30 minutes. Set the amplifier gain so that the highest expected energy peak (e.g.,

1332.5 keV from ⁶⁰Co) falls within the upper third of the MCA channels.

Source Placement: Place the first calibration source (e.g., ¹³⁷Cs) at a fixed distance from the

detector (e.g., 10 cm) to ensure a moderate count rate (typically < 5% dead time).

Spectrum Acquisition: Acquire a spectrum for a sufficient duration to obtain a well-defined

photopeak with low statistical uncertainty (e.g., at least 10,000 counts in the peak).

Peak Centroid Determination: Use the MCA software to determine the centroid channel

number of the full-energy peak (e.g., 661.7 keV for ¹³⁷Cs).

Repeat for Other Sources: Repeat steps 2-4 for at least three other sources covering the

desired energy range. Ensure the geometry is identical for all measurements.

Data Analysis: Create a table of known energies and their corresponding peak centroid

channel numbers. Perform a linear regression (or polynomial fit if necessary) to determine

the calibration equation: Energy (keV) = m * (Channel Number) + c, where 'm' is the slope

(keV/channel) and 'c' is the y-intercept.

Calibration Validation: Apply the new calibration to the acquired spectra and verify that the

peak energies are correctly identified.

Protocol 2: Full-Energy Peak Efficiency Calibration
Objective: To determine the detector's efficiency as a function of gamma-ray energy for a

specific source-detector geometry.

Materials:
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Energy-calibrated CdTe/CZT detector system.

A calibrated multi-nuclide gamma-ray source (e.g., ¹⁵²Eu) with a certificate of activity.

The same source holder used for energy calibration to ensure identical geometry.

Methodology:

System Setup: Use the settings from the validated energy calibration.

Source Placement: Place the calibrated multi-nuclide source at the exact same position used

during energy calibration.

Spectrum Acquisition: Acquire a spectrum for a long period to minimize the statistical

uncertainty in the net peak areas (e.g., aim for <1% uncertainty for the major peaks).

Net Peak Area Calculation: For each major photopeak, use the MCA software to calculate

the net area (total counts minus the underlying background).

Efficiency Calculation: Calculate the experimental efficiency (ε) for each peak energy using

the following formula: ε = N / (A * t * Iγ) Where:

N is the net peak area (counts).

A is the activity of the source in Becquerels (Bq), decay-corrected to the measurement

date.

t is the live time of the acquisition in seconds.

Iγ is the gamma-ray emission probability (branching ratio) for that energy.

Efficiency Curve Generation: Plot the calculated efficiencies as a function of gamma-ray

energy on a log-log scale. Fit the data points with a suitable function (e.g., a polynomial in

log-log space) to generate the efficiency curve. This curve can then be used to determine the

efficiency for other energies within the calibrated range.

Mandatory Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


System Setup & Stabilization

Energy Calibration

Efficiency Calibration

Sample Analysis

Power On System

Stabilize (30 min)
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Acquire Spectrum
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Apply Energy Cal.
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Generate
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Click to download full resolution via product page

Caption: Workflow for detector calibration and sample analysis.
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Problem Encountered
(e.g., Peak Broadening)

Check Amplifier Settings
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Verify Detector
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Settings OK
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Caption: Logic diagram for troubleshooting poor energy resolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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